2-(benzoylamino)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-benzamido-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C21H18N2O3/c1-26-17-13-11-16(12-14-17)22-21(25)18-9-5-6-10-19(18)23-20(24)15-7-3-2-4-8-15/h2-14H,1H3,(H,22,25)(H,23,24)
• InChI Key: LXBJYZZMIIFFAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves several key steps, including benzoylation and amidation, to form benzamide derivatives. Kranjc et al. (2012) and others have demonstrated methods for synthesizing benzamide derivatives through reactions involving benzoyl groups and amino groups, indicating possible pathways for synthesizing 2-(benzoylamino)-N-(4-methoxyphenyl)benzamide (Kranjc et al., 2012). Such methods often involve creating a centrosymmetric hydrogen-bonded dimer facilitated by N–H···O interactions, which could be applicable to the synthesis of the target compound.

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be characterized by techniques such as X-ray diffraction, demonstrating specific geometric configurations and bonding patterns. For example, Demir et al. (2015) utilized X-ray diffraction to analyze the structure of a related benzamide molecule, highlighting the importance of this technique in determining molecular geometry and bonding interactions (Demir et al., 2015).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the “mechanism of action” for this compound. If it were a drug, for example, the mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical compound, handling “2-(benzoylamino)-N-(4-methoxyphenyl)benzamide” would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.